Cas no 10437-98-6 (1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl-)

• Product Name: 1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl-
• CAS No: 10437-98-6
• MF: C₂₀H₁₄O₅
• MW: 334.322165966034
• CID: 212682
• PubChem ID: 260508
• Update Time: 2025-04-19

1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione,1-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-5-phenyl-
• 1-(1,3-dioxoinden-2-yl)-5-phenylpentane-1,3,5-trione
• 1,3,5-Pentanetrione,1-(1,3-dioxo-2-indanyl)-5-phenyl- (8CI)
• NSC 91854
• 1-(1,3-dioxo-2,3-dihydro-1h-inden-2-yl)-5-phenylpentane-1,3,5-trione
• NSC91854
• NSC-91854
• 10437-98-6
• DTXSID10293744

• Inchi： 1S/C20H14O5/c21-13(10-16(22)12-6-2-1-3-7-12)11-17(23)18-19(24)14-8-4-5-9-15(14)20(18)25/h1-9,18H,10-11H2
• InChI Key： DOFLIVSIPPGUBF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C(CC(CC(C1C=CC=CC=1)=O)=O)=O)=O

Computed Properties

• Exact Mass: 334.084
• Monoisotopic Mass: 334.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 560.8°Cat760mmHg
• Flash Point: 244°C
• Refractive Index: 1.614
• PSA: 85.35000
• LogP: 2.48310